2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H29N5O3S2
• Molecular Weight: 535.7 g/mol
• IUPAC Name: (5Z)-5-[[2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N5O3S2/c1-18-8-9-23-28-24(30-12-10-29(11-13-30)14-15-33)21(25(34)31(23)17-18)16-22-26(35)32(27(36)37-22)19(2)20-6-4-3-5-7-20/h3-9,16-17,19,33H,10-15H2,1-2H3/b22-16-
• InChI Key: KOIQUHIEEPCOIS-JWGURIENSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)N5CCN(CC5)CCO)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)N5CCN(CC5)CCO)C=C1

Description

This compound belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one family, characterized by a fused bicyclic aromatic core (pyrido-pyrimidinone) with diverse substituents enhancing pharmacological or material properties. Key structural features include:

• Thiazolidinone-thione system: A (Z)-configured thiazolidinone ring substituted with a 1-phenylethyl group at position 3 and a thioxo group at position 2. This moiety likely influences tautomerism and redox activity .
• Methyl group: A 7-methyl substituent on the pyrido-pyrimidinone core, which may enhance steric stability or modulate electronic effects .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Types of Reactions:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs primarily differ in substituents on the piperazine ring, thiazolidinone-thione system, and pyrido-pyrimidinone core. Below is a comparative analysis (Table 1):

Table 1: Structural and Functional Comparison with Analogous Compounds

Compound Name	Piperazine Substituent	Thiazolidinone Substituent	Pyrido-Pyrimidinone Substituent	Key Properties/Applications
Target Compound	4-(2-hydroxyethyl)	3-(1-phenylethyl), 2-thioxo	7-methyl	Enhanced solubility, redox activity (hypothesized)
2-(4-Ethyl-1-piperazinyl)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl analog	4-ethyl	3-(3-methoxypropyl), 2-thioxo	7-methyl	Increased lipophilicity; potential membrane permeability
7-(4-Methylpiperazin-1-yl)-2-(1,3-benzodioxol-5-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	4-methyl	N/A (benzodioxolyl substituent)	2-(1,3-benzodioxol-5-yl)	Aromatic π-π stacking; CNS targeting (speculative)

Substituent-Specific Comparisons

• Piperazine Ring Modifications: The 2-hydroxyethyl group in the target compound improves aqueous solubility compared to ethyl or methyl analogs, critical for bioavailability .
• Thiazolidinone-Thione System: The 1-phenylethyl group in the target compound introduces steric bulk and hydrophobicity, which may enhance binding to hydrophobic enzyme pockets. In contrast, the 3-methoxypropyl substituent () adds polarity and conformational flexibility . The thioxo (S=O) group in both compounds facilitates tautomerism, influencing reactivity in redox environments .

• Core Modifications :

  • The 7-methyl group common to both the target compound and its analog () likely stabilizes the aromatic system via electron-donating effects, reducing electrophilic susceptibility .

Research Findings and Implications

• Solubility vs. Bioactivity Trade-offs : Hydrophilic substituents (e.g., 2-hydroxyethyl) may reduce membrane permeability but improve renal clearance, whereas lipophilic groups (e.g., 1-phenylethyl) enhance tissue retention .
• Thiazolidinone-Thione Reactivity: The thioxo group’s ability to participate in hydrogen bonding and redox cycling suggests utility in designing enzyme inhibitors or antioxidants .
• Piperazine Flexibility: Substituted piperazines are known to modulate receptor affinity (e.g., serotonin or dopamine receptors), though specific targets for this compound require further study .

Biological Activity

The compound 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-3-{(Z)-[4-oxo-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that exhibits significant potential in medicinal chemistry. Its unique structural features allow it to interact with various biological targets, making it a candidate for therapeutic applications.

Structural Characteristics

This compound is characterized by:

• A piperazine ring substituted with a hydroxyethyl group.
• A pyrido[1,2-a]pyrimidin-4-one core .
• A thiazolidinone moiety , which enhances its biological activity through potential interactions with enzymes and receptors.

The biological activity of this compound is primarily attributed to its ability to modulate specific biochemical pathways. It is believed to interact with various molecular targets, including:

• Enzymes involved in metabolic processes.
• Receptors that play roles in signal transduction.

These interactions can lead to various biological effects, including anti-inflammatory and anti-cancer activities.

Biological Activity and Therapeutic Potential

Preliminary studies suggest that this compound may possess several therapeutic properties:

• Anti-cancer Activity : The compound shows promise in inhibiting cancer cell proliferation through modulation of signaling pathways associated with cell growth and apoptosis.
• Anti-inflammatory Effects : By inhibiting specific enzymes involved in inflammatory responses, the compound may reduce symptoms associated with chronic inflammation.
• Antimicrobial Properties : Initial screenings indicate potential efficacy against certain bacterial strains.

Research Findings

Recent studies have focused on the synthesis and biological evaluation of this compound. For instance, high-throughput screening assays have identified it as a potential inhibitor of endoplasmic reticulum aminopeptidase 2 (ERAP2) , which plays a crucial role in antigen presentation and immune response regulation .

Case Studies

Several case studies have highlighted the compound's biological activity:

• In vitro assays demonstrated that the compound inhibits the proliferation of human cancer cell lines by inducing apoptosis .
• Animal models showed reduced tumor growth when treated with the compound compared to control groups, suggesting its potential as an anti-cancer agent .

Comparative Analysis

To understand the uniqueness of this compound, a comparison with structurally similar compounds has been conducted:

Compound Name	Structure Features	Unique Aspects
2-(4-Ethylpiperazinyl)-7-methyl-pyrido[1,2-a]pyrimidin	Similar piperazine and pyrimidine structure	Lacks thiazolidinone moiety
3-(4-Methylbenzyl)-thiazolidinone	Contains thiazolidinone but lacks piperazine	Simpler structure with fewer functional groups
7-Methyl-pyrido[1,2-a]pyrimidin derivatives	Related core structure	Variations in substituents lead to differing biological activities

This table illustrates how the intricate combination of functional groups in our compound may enhance its biological activity compared to simpler analogs.